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Compound of Interest

Compound Name: Chloral

Cat. No.: B1216628 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste is paramount. This guide provides essential safety and logistical

information for the proper disposal of chloral, ensuring compliance with regulations and

promoting a safe laboratory environment.

Immediate Safety and Hazard Assessment
Chloral, and its hydrate form, is classified as a hazardous substance. It is regulated by the

Environmental Protection Agency (EPA) as a hazardous waste with the code U034.[1][2][3][4]

[5][6][7] Furthermore, chloral hydrate is a Drug Enforcement Administration (DEA) regulated

controlled substance, necessitating strict adherence to specific disposal protocols.[8][9][10]

In-lab neutralization of chloral is not recommended. Attempting to neutralize chloral with

bases can lead to the formation of chloroform and formic acid, which are also hazardous

substances.[8] Therefore, treatment of chloral waste in the lab should not be undertaken.

Personal Protective Equipment (PPE)
When handling chloral waste, appropriate personal protective equipment is mandatory to

minimize exposure.
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PPE Item Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
To prevent skin contact.[8]

Eye/Face Protection
Safety goggles and a face

shield
To protect against splashes.[8]

Body Protection
A lab coat or chemical-

resistant apron
To protect clothing and skin.[8]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Recommended if there is a risk

of dust or aerosol generation.

[8]

Operational Disposal Plan
The standard and required procedure for chloral disposal is through a licensed hazardous

waste management vendor.[5][8][11][12] Due to its status as a DEA-controlled substance,

disposal may require incineration at a DEA-registered facility.[8][9]

Here is a step-by-step guide for the proper disposal of chloral:

Segregation and Labeling:

Isolate chloral waste from other laboratory chemicals.

Ensure the waste container is clearly and accurately labeled as "Hazardous Waste -

Chloral" and includes the EPA waste code U034.

If the original container is damaged, place it inside a larger, compatible, and properly

labeled secondary container.[12]

Waste Accumulation:

Store the labeled waste container in a designated, secure hazardous waste accumulation

area.
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This area should be well-ventilated, away from sources of heat, and inaccessible to

unauthorized personnel.[12]

Consult Your Environmental Health and Safety (EHS) Office:

Before proceeding, it is crucial to contact your institution's EHS office. They will provide

specific guidance based on local, state, and federal regulations.[8][12][13]

Arrange for Professional Disposal:

Your EHS department will coordinate the pickup of the hazardous waste by a certified

hazardous waste disposal company.[12]

Provide the EHS department with all necessary information about the chemical waste.

Documentation:

Maintain a detailed record of the amount of chloral designated for disposal.

Keep copies of all waste manifests and disposal certificates provided by the hazardous

waste company.[12]

Disposal of Empty Containers:

Empty containers that held chloral are also considered hazardous waste.[12][13]

Triple-rinse the container with a suitable solvent.

Collect the rinsate as hazardous waste and combine it with the chloral waste.[12][13]

After triple-rinsing, deface the original label and manage the container as hazardous waste

for disposal.[12]

Under no circumstances should chloral or its containers be disposed of down the drain or in

regular trash.[11][12][14]

Chloral Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of chloral.
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Caption: Workflow for the proper disposal of chloral waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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